Cas no 92146-02-6 (1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-)

1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-, is a bifunctional pyrazole derivative characterized by its ethylene-linked pyrazole rings. This compound is of interest in coordination chemistry due to its ability to act as a bridging ligand, forming stable complexes with transition metals. Its rigid structure and dual nitrogen donor sites make it suitable for constructing metal-organic frameworks (MOFs) and catalytic systems. The compound's stability and predictable coordination behavior are advantageous in designing homogeneous catalysts and supramolecular assemblies. Additionally, its synthetic versatility allows for further functionalization, enabling tailored applications in materials science and pharmaceutical research. The ethylene spacer enhances conformational flexibility while maintaining structural integrity, facilitating diverse binding modes.

1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis- structure

92146-02-6 structure

Product Name:1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-

CAS No:92146-02-6

MF:C₈H₁₀N₄

MW:162.19180059433

CID:4322127

PubChem ID:14195550

Update Time:2025-06-07

1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-
- 1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazole
- SCHEMBL5713341
- 1,2-Di-(1H-pyrazolyl)ethane
- 1,1a(2)-(1,2-Ethanediyl)bis[1H-pyrazole]
- DTXSID301285638
- MFCD03727231
- AKOS013123370
- 1,2-di(1H-pyrazol-1-yl)ethane
- 92146-02-6
- 1,2-bis-(pyrazol-1-yl)ethane
- Inchi： 1S/C8H10N4/c1-3-9-11(5-1)7-8-12-6-2-4-10-12/h1-6H,7-8H2
- InChI Key： WMKDUMFUQLWMMI-UHFFFAOYSA-N
- SMILES： C(N1C=CC=N1)CN1C=CC=N1

Computed Properties

Exact Mass: 162.090546336Da
Monoisotopic Mass: 162.090546336Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 35.6Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB589651-100mg	1-[2-(1H-Pyrazol-1-yl)ethyl]-1H-pyrazole; .	92146-02-6	100mg	€173.40	2025-04-15
abcr	AB589651-250mg	1-[2-(1H-Pyrazol-1-yl)ethyl]-1H-pyrazole; .	92146-02-6	250mg	€236.20	2025-04-15
abcr	AB589651-500mg	1-[2-(1H-Pyrazol-1-yl)ethyl]-1H-pyrazole; .	92146-02-6	500mg	€328.20	2025-04-15
abcr	AB589651-1g	1-[2-(1H-Pyrazol-1-yl)ethyl]-1H-pyrazole; .	92146-02-6	1g	€510.30	2025-04-15
abcr	AB589651-2.5g	1-[2-(1H-Pyrazol-1-yl)ethyl]-1H-pyrazole; .	92146-02-6	2.5g	€1102.20	2025-04-15